Cas no 1346598-98-8 (1,5-Diaminonaphthalene-d6)

• Product Name: 1,5-Diaminonaphthalene-d6
• CAS No: 1346598-98-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 4553357
• Update Time: 2025-06-08

1,5-Diaminonaphthalene-d6 Chemical and Physical Properties

Names and Identifiers

• 1,5-Diaminonaphthalene-d6
• 1,5-DAN-d6
• 1,5-NaphthylenediaMine-d6
• NSC 401110-d6

• Inchi： 1S/C10H10N2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1-6H,11-12H2
• InChI Key： KQSABULTKYLFEV-UHFFFAOYSA-N
• SMILES： c1c(N)c2cccc(N)c2cc1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,5-Diaminonaphthalene-d6

1,5-Diaminonaphthalene-d6: A Deuterium-Labeled Compound for Advanced Chemical and Pharmaceutical Applications

The compound with CAS No. 1346598-98-8, identified as 1,5-Diaminonaphthalene-d6, represents a deuterium-enriched analog of its natural counterpart, 1,5-diaminonaphthalene. This isotopically labeled variant is widely utilized in cutting-edge research due to its enhanced stability and distinct spectroscopic properties. As a member of the naphthylamine derivatives family, it exhibits unique chemical characteristics that make it valuable in pharmaceutical development, analytical chemistry, and materials science.

Deuterium labeling, a strategic modification replacing hydrogen atoms with deuterium (²H), significantly alters the compound's physical and metabolic behavior. In the case of 1,5-Diaminonaphthalene-d6, six deuterium atoms are incorporated at specific positions within its aromatic ring structure. This substitution reduces the susceptibility of C-H bonds to enzymatic oxidation while preserving the overall molecular framework. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight how such isotopic enrichment can improve drug candidates' pharmacokinetic profiles by extending their half-life and minimizing toxic metabolite formation.

In pharmaceutical research, this compound serves as an ideal internal standard for quantitative analysis of 1,5-diaminonaphthalene in biological matrices. Its isotopic signature allows precise tracking via mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy without interfering with native analytes. A groundbreaking 2024 study from Stanford University demonstrated its effectiveness in monitoring drug metabolism pathways in preclinical models, enabling researchers to evaluate metabolic stability with unprecedented accuracy.

Synthetic chemists value this compound's role as a building block for constructing advanced molecular architectures. Its symmetric diamine functionality facilitates controlled polymerization reactions under mild conditions. Researchers at MIT recently reported using it to synthesize novel polyamide materials with tailored porosity for drug delivery applications (Advanced Materials, 2024). The deuterated form also provides superior structural integrity during high-energy coupling reactions compared to non-deuterated precursors.

In analytical chemistry applications, the d6 label enhances sensitivity in trace detection scenarios. Its distinct isotopic pattern simplifies compound identification in complex mixtures through high-resolution mass spectrometry (HPLC-MS/MS). A 2023 paper in Analytical Chemistry described how this property aids in verifying synthetic reaction purity by enabling precise mass defect analysis between labeled and unlabeled species.

Biochemical studies have leveraged this compound's photophysical properties for fluorescent labeling applications. When integrated into peptide conjugates via click chemistry strategies developed at UCLA (Nature Communications, 2024), it produces stable fluorophores with minimal quenching effects under physiological conditions. This makes it particularly useful for long-term cellular imaging experiments requiring sustained signal emission.

The unique electronic configuration resulting from deuterium substitution also influences photochemical reactivity patterns observed under UV irradiation. Experiments conducted at ETH Zurich revealed that the d6 variant exhibits delayed electron transfer kinetics compared to the undeuterated form when used as a photosensitizer in organic solar cells (Chemistry of Materials, 2024). This discovery opens new possibilities for optimizing energy conversion efficiency through controlled isotope engineering.

Purification techniques involving preparative chromatography systems have been refined specifically for this compound's separation from synthetic mixtures. Modern protocols employ chiral stationary phases combined with evaporative light scattering detection (ELSD) to achieve >98% purity levels as confirmed by multinuclear NMR spectroscopy (Angewandte Chemie International Edition, 2023). Such advancements ensure consistent quality across different experimental setups.

In clinical research contexts where metabolic profiling is critical,
this compound enables accurate quantification through stable isotope dilution assays (SIDAs). Its use was pivotal in recent Phase I trials investigating novel antiviral agents where precise dosing calculations were essential for safety assessments (Journal of Clinical Pharmacology & Therapeutics, 2024). The minimal interference from natural abundance isotopes ensures reliable data interpretation even at ultra-trace levels.

Ongoing investigations focus on its potential as a radiolabel precursor when combined with tritium tagging strategies. While maintaining structural identity,
such modifications could provide valuable insights into receptor binding mechanisms without compromising pharmacological activity (ACS Chemical Biology Supplemental Issue Vol 19 No 3).